molecular formula C19H22BClO3 B6273527 2-[4-(benzyloxy)-3-chlorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 2093152-46-4

2-[4-(benzyloxy)-3-chlorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Cat. No. B6273527
CAS RN: 2093152-46-4
M. Wt: 344.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a boronic ester, which are commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions . The presence of the benzyloxy and chlorophenyl groups suggest that this compound could be used as a building block in the synthesis of more complex molecules.


Chemical Reactions Analysis

Boronic esters are known to undergo several types of reactions. One of the most common is the Suzuki-Miyaura cross-coupling reaction, where the boronic ester reacts with an aryl or vinyl halide in the presence of a palladium catalyst to form a new carbon-carbon bond .

Scientific Research Applications

Molecular Docking Studies

The compound’s structure allows it to interact with various biological targets, making it suitable for molecular docking studies. These studies can predict the compound’s binding affinity and mode of interaction with enzymes, receptors, or DNA, which is valuable for drug design and discovery .

Antioxidant and Antimicrobial Activity

Its derivatives have shown promising antioxidant and antimicrobial activities. The presence of the benzyloxy group can enhance these properties, making the compound a potential candidate for developing new antioxidants and antimicrobials .

Future Directions

The use of boronic esters in organic synthesis is a well-established field, but researchers are always looking for new applications and more efficient reaction conditions. This compound, with its unique combination of substituents, could potentially be used in the synthesis of new pharmaceuticals or other biologically active compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[4-(benzyloxy)-3-chlorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 2,4,5-trimethylphenol with boron tribromide to form 2,4,5-tribromomethylphenol. This intermediate is then reacted with 3-chloro-4-(benzyloxy)phenylboronic acid in the presence of a palladium catalyst to form the desired product.", "Starting Materials": [ "2,4,5-trimethylphenol", "boron tribromide", "3-chloro-4-(benzyloxy)phenylboronic acid", "palladium catalyst" ], "Reaction": [ "2,4,5-trimethylphenol is reacted with boron tribromide to form 2,4,5-tribromomethylphenol.", "3-chloro-4-(benzyloxy)phenylboronic acid is added to the reaction mixture containing 2,4,5-tribromomethylphenol and a palladium catalyst.", "The reaction mixture is heated under reflux conditions for several hours.", "The resulting product is purified by column chromatography to obtain the final compound '2-[4-(benzyloxy)-3-chlorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane'." ] }

CAS RN

2093152-46-4

Product Name

2-[4-(benzyloxy)-3-chlorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Molecular Formula

C19H22BClO3

Molecular Weight

344.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.